Cas no 844879-39-6 (3-Bromo-3',4'-dichlorobenzophenone)

• Product Name: 3-Bromo-3',4'-dichlorobenzophenone
• CAS No: 844879-39-6
• Molecular Formula: C₁₃H₇OCl₂Br
• Molecular Weight: 330.00408
• CID: 870045
• PubChem ID: 2756902

3-Bromo-3',4'-dichlorobenzophenone Properties

Names and Identifiers

• (3-bromophenyl)(3,4-dichlorophenyl)methanone
• (3-bromophenyl)-(3,4-dichlorophenyl)methanone
• 3-BroMo-3',4'-dichlorobenzophenone
• DTXSID60373621
• 844879-39-6
• MFCD06201467
• (3-Bromo-phenyl)-(3,4-dichloro-phenyl)-methanone
• AKOS009376033

• MDL： MFCD06201467
• InChIKey： XFQXEVYYULCMIR-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H7BrCl2O/c14-10-3-1-2-8(6-10)13(17)9-4-5-11(15)12(16)7-9/h1-7H
• SMILES： C1=CC(=CC(=C1)Br)C(=O)C2=CC(=C(C=C2)Cl)Cl

Computed Properties

• Exact Mass: 327.90600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 327.90573g/mol
• Heavy Atom Count: 17
• Complexity: 285
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 4.98690
• PSA: 17.07000

3-Bromo-3',4'-dichlorobenzophenone Security Information

3-Bromo-3',4'-dichlorobenzophenone Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones